2,6-difluoro-3-methyl-5-sulfamoylbenzoic acid
Description
“2,6-difluoro-3-methyl-5-sulfamoylbenzoic acid” is a chemical compound with the molecular weight of 237.18 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 3-(aminosulfonyl)-2,6-difluorobenzoic acid . The InChI code is 1S/C7H5F2NO4S/c8-3-1-2-4 (15 (10,13)14)6 (9)5 (3)7 (11)12/h1-2H, (H,11,12) (H2,10,13,14) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 237.18 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-difluoro-3-methyl-5-sulfamoylbenzoic acid involves the introduction of a sulfamoyl group onto a 2,6-difluoro-3-methylbenzoic acid precursor.", "Starting Materials": [ "2,6-difluoro-3-methylbenzoic acid", "sulfamic acid", "acetic anhydride", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "The first step involves the preparation of the sulfamic acid derivative. Sulfamic acid is dissolved in ethanol and acetic anhydride is added dropwise with stirring. The mixture is then heated to reflux for 2 hours.", "The resulting product is then cooled and filtered to obtain the sulfamic acid derivative.", "In the second step, 2,6-difluoro-3-methylbenzoic acid is dissolved in ethanol and sodium hydroxide is added. The mixture is then heated to reflux for 2 hours.", "The sulfamic acid derivative is then added to the reaction mixture and the mixture is heated to reflux for an additional 2 hours.", "The resulting product is then cooled and filtered to obtain the final product, 2,6-difluoro-3-methyl-5-sulfamoylbenzoic acid." ] } | |
CAS RN |
2613385-03-6 |
Molecular Formula |
C8H7F2NO4S |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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